Cas no 2092306-06-2 (3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione)

3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione
- EN300-2006342
- 2092306-06-2
-
- Inchi: 1S/C6H11F2NO2S/c7-6(8)5(9)4-1-2-12(10,11)3-4/h4-6H,1-3,9H2
- InChI Key: VNZNXMLTAARXCT-UHFFFAOYSA-N
- SMILES: S1(CCC(C(C(F)F)N)C1)(=O)=O
Computed Properties
- Exact Mass: 199.04785609g/mol
- Monoisotopic Mass: 199.04785609g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 68.5Ų
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-2006342-0.5g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 0.5g |
$1954.0 | 2023-09-16 | ||
Enamine | EN300-2006342-1.0g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 1g |
$2035.0 | 2023-06-02 | ||
Enamine | EN300-2006342-0.25g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 0.25g |
$1872.0 | 2023-09-16 | ||
Enamine | EN300-2006342-1g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 1g |
$2035.0 | 2023-09-16 | ||
Enamine | EN300-2006342-2.5g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 2.5g |
$3988.0 | 2023-09-16 | ||
Enamine | EN300-2006342-0.05g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 0.05g |
$1709.0 | 2023-09-16 | ||
Enamine | EN300-2006342-0.1g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 0.1g |
$1791.0 | 2023-09-16 | ||
Enamine | EN300-2006342-5g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 5g |
$5900.0 | 2023-09-16 | ||
Enamine | EN300-2006342-5.0g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 5g |
$5900.0 | 2023-06-02 | ||
Enamine | EN300-2006342-10g |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione |
2092306-06-2 | 10g |
$8749.0 | 2023-09-16 |
3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione Related Literature
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
-
Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
-
Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
-
Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
-
Ashish Singh,Parul Verma,Debabrata Samanta,Anupam Dey,Jyotirmoy Dey,Tapas Kumar Maji J. Mater. Chem. A, 2021,9, 5780-5786
Additional information on 3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione
3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione (CAS No. 2092306-06-2): A Comprehensive Overview
3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione, also known by its CAS number 2092306-06-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiolane ring and a difluorinated ethyl group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The thiolane ring, a six-membered ring containing a sulfur atom, is a key structural motif in this compound. Thiolanes are known for their stability and the ability to form strong hydrogen bonds, which can influence the compound's biological activity. The presence of the difluorinated ethyl group adds further complexity and potential benefits. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design.
Recent studies have explored the potential of 3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific enzymes involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these enzymes with high selectivity and potency makes it a promising candidate for further development.
In addition to its potential in neurodegenerative diseases, 3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione has also been investigated for its anti-inflammatory properties. Inflammatory responses play a crucial role in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Preliminary studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.
The pharmacokinetic properties of 3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione have also been studied to assess its suitability for clinical use. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical trials.
Clinical trials are essential for evaluating the safety and efficacy of new compounds like 3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione. Several Phase I trials have been conducted to assess the safety and tolerability of this compound in healthy volunteers. The results have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing to Phase II trials, where the compound's efficacy will be evaluated in patients with specific conditions.
The future prospects for 3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione are promising. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic potential. Additionally, efforts are being made to identify new targets and mechanisms of action that could broaden its applications in medicine.
In conclusion, 3-(1-amino-2,2-difluoroethyl)-1λ6-thiolane-1,1-dione (CAS No. 2092306-06-2) is a promising compound with a unique structure that offers potential therapeutic benefits in various medical fields. Its favorable pharmacological properties and preliminary clinical data make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.
2092306-06-2 (3-(1-amino-2,2-difluoroethyl)-1lambda6-thiolane-1,1-dione) Related Products
- 2731012-69-2(rac-(4R,5S)-4,5-dihydroxy-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)
- 264193-19-3(3-(2-methylphenyl)pentan-3-ol)
- 2228597-56-4(3-(5-methoxypyridin-2-yl)-2,2-dimethylpropan-1-ol)
- 124-83-4((1R,3S)-Camphoric Acid)
- 57266-87-2(Silane, [(1E)-1-butyl-1-hexen-1-yl]trimethyl-)
- 338425-25-5(<br>N-(4-Bromo-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfany l)-acetamide)
- 152840-81-8(Valine-1-13C (9CI))
- 1336326-59-0((2R)-1-(3-fluoro-2-methylphenyl)propan-2-amine)
- 1005078-32-9(<br>3-(4-Carbamoyl-piperidine-1-carbonyl)-7-oxa-bicyclo[2.2.1]hept-5-ene-2-carb oxylic acid)
- 100325-55-1(Pyridine, 3-(2,6-difluorophenyl)-)



